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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099 Get Quote

For researchers, scientists, and drug development professionals, the integrity of isotopically

labeled compounds is paramount for accurate experimental outcomes. This guide provides an

in-depth overview of the optimal storage conditions for Phenanthrene-[U-13C], ensuring its

stability and purity for reliable use in sensitive analytical applications.

Phenanthrene-[U-13C], a stable isotope-labeled version of the polycyclic aromatic

hydrocarbon (PAH) phenanthrene, is a critical internal standard for mass spectrometry-based

quantification of environmental and biological samples.[1] Proper storage is essential to

prevent degradation and maintain its isotopic enrichment. The primary considerations for

storage are temperature, light, moisture, and atmospheric conditions.

Recommended Storage Protocols
Based on information from leading suppliers and safety data sheets, the following protocols are

recommended for the storage of Phenanthrene-[U-13C]. These guidelines apply to the

compound in both solid form and in solution.

General Storage Recommendations:

Temperature: Store at room temperature.[2][3] The product is chemically stable under

standard ambient conditions.[4]

Light: Protect from light.[2] Amber vials or storage in a dark cabinet are recommended to

prevent potential photodegradation.
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Moisture: Keep the container tightly closed and store in a dry environment to prevent

hydration.[4]

Inert Atmosphere: For long-term storage of the solid compound, handling and storing under

an inert gas, such as argon or nitrogen, is recommended to prevent oxidation.[4][5]

For Phenanthrene-[U-13C] supplied in a solvent such as nonane, the supplier's

recommendation to store at room temperature away from light and moisture should be strictly

followed.[2] For specific products, always refer to the Certificate of Analysis (CoA) for detailed

storage instructions, as conditions may vary.[3][6]

Physical and Chemical Properties
Understanding the physical and chemical properties of phenanthrene is crucial for its safe

handling and storage. The data presented below is for unlabeled phenanthrene but serves as a

reliable reference for its isotopically labeled counterpart.

Property Value

Appearance Colorless to beige crystalline solid[7][8]

Melting Point 95 - 101 °C (203 - 213.8 °F)[7]

Boiling Point 332 - 340 °C (629.6 - 644 °F)[6][9]

Density 1.063 g/cm³ at 25 °C (77 °F)[6]

Solubility in Water 1.6 mg/L[8]

log Pow (Octanol/Water) 4.46[4]

Logical Workflow for Storage Condition
Determination
The following diagram illustrates the decision-making process for establishing the appropriate

storage conditions for Phenanthrene-[U-13C].
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Start: Receive Phenanthrene-[U-13C]

Consult Certificate of Analysis (CoA) and Safety Data Sheet (SDS)

Solid or Solution?

Store in tightly sealed container
 in a cool, dry, dark place.

Solid

Store in original sealed vial
 at room temperature, away from light.

Solution

Long-term storage?

Store under inert atmosphere (e.g., Argon, Nitrogen)

Yes

End: Properly Stored Compound

No

Click to download full resolution via product page

Storage Condition Decision Workflow

Experimental Protocols
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While specific experimental protocols for the storage of Phenanthrene-[U-13C] are not

typically published in peer-reviewed literature, the following represents a standardized protocol

derived from best practices in chemical management and supplier recommendations.

Protocol for Long-Term Storage of Solid Phenanthrene-[U-13C]:

Preparation of Storage Environment:

Select a designated, well-ventilated, and secure chemical storage cabinet away from

direct sunlight and sources of heat.

Ensure the storage area is dry and maintained at a consistent room temperature.

Prepare a desiccator containing a suitable desiccant (e.g., silica gel).

Have a cylinder of inert gas (e.g., argon or nitrogen) with a regulator and a means to

gently flush the storage container.

Handling and Packaging:

All handling should be performed in a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Use a clean, dry, amber glass vial with a PTFE-lined cap.

Weigh the desired amount of Phenanthrene-[U-13C] and transfer it to the vial.

Inerting the Atmosphere:

Gently flush the headspace of the vial with a slow stream of inert gas for 10-15 seconds to

displace air and moisture.

Immediately and tightly seal the vial with the PTFE-lined cap.

Final Storage:
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Label the vial clearly with the compound name, isotopic labeling, date, and concentration

(if applicable).

Place the sealed vial inside the desiccator.

Store the desiccator in the designated chemical storage cabinet.

By adhering to these storage guidelines, researchers can ensure the long-term stability and

integrity of their Phenanthrene-[U-13C] standard, leading to more accurate and reproducible

experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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